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Compound of Interest

Compound Name: Metoxuron-d6

Cat. No.: B12401455

An In-depth Technical Guide to the Physical and Chemical Properties of Metoxuron-d6

This technical guide provides a comprehensive overview of the physical and chemical
properties of Metoxuron-d6, a deuterated analog of the herbicide Metoxuron. Designed for
researchers, scientists, and professionals in drug development and analytical chemistry, this
document details the compound's characteristics, analytical methodologies, and stability.

Introduction

Metoxuron-d6 is the stable isotope-labeled version of Metoxuron, a phenylurea herbicide. In
this analog, the six hydrogen atoms on the two N-methyl groups are replaced with deuterium.
This isotopic substitution makes Metoxuron-d6 an ideal internal standard for quantitative
analysis of Metoxuron in various matrices, such as environmental and agricultural samples,
using mass spectrometry-based methods.[1] The unlabelled Metoxuron acts as a plant growth
regulator and a pre- and post-emergence herbicide by inhibiting photosynthetic electron
transport at photosystem I1.[2][3]

Physical and Chemical Properties

The fundamental physical and chemical properties of Metoxuron-d6 are summarized in the
table below. Data for the unlabelled parent compound, Metoxuron, are also included for
comparison where available.
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Property Metoxuron-d6 Metoxuron (Unlabelled)
3-(3-chloro-4-
methoxyphenyl)-1,1- 3-(3-chloro-4-

Synonyms bis(trideuteriomethyl)urea; N'- methoxyphenyl)-1,1-

(3-chloro-4-methoxyphenyl)-
N,N-di(methyl-d3)-urea[4][5]

dimethylurea[2][6][7]

Molecular Formula

C10DeH7CIN202[4][5]

C10H13CIN202[2][8]

Molecular Weight

234.71 g/mol [5][6][7]

228.68 g/mol [2]

Accurate Mass

234.1042 Dal4]

228.0665554 Da[?]

CAS Number 2030182-41-1[4][5][6][7] 19937-59-8[4][6][7]

Isotopic Enrichment =99 atom % DI[6][7] N/A

Appearance Neat solid[4] Solid

Melting Point Not available 124-127 °CJ[8]

Boiling Point Not available 391.6 £ 42.0 °C (Predicted)[8]

Water Solubility Not available 678 mg/L (23 °C)[8]
[2H]IC([2H])

SMILES

([2ZH])N(C(=O)Nclcce(OC)c(Cl
)e)C(2H]D([2HD[2H][4]

CN(C)C(=0)NC1=CC(=C(C=C
1)0C)CI[2]

Stability and Storage

Storage Conditions: For long-term storage, Metoxuron-d6 should be kept in a refrigerator at

+4°C or between 2-8°C.[4][5] Some suppliers also indicate that storage at room temperature is

acceptable.[6][7]

Stability: The compound is stable if stored under the recommended conditions. It is advised to

re-analyze the chemical purity of the compound after three years of storage before use.[6][7]

Experimental Protocols
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Metoxuron-d6 is primarily used as an internal standard for the quantification of Metoxuron in
complex matrices by liquid chromatography-mass spectrometry (LC-MS). Below is a
generalized protocol for such an analysis.

Objective: To quantify the concentration of Metoxuron in a sample (e.g., soil, water, agricultural
product) using an internal standard calibration method with Metoxuron-d6.

Materials:

e Metoxuron analytical standard

e Metoxuron-d6 internal standard

o LC-MS grade solvents (e.g., acetonitrile, methanol, water)

o Formic acid or ammonium formate (for mobile phase modification)

o Sample matrix (e.g., soil extract, water sample)

e LC-MS system (e.g., a hybrid quadrupole-Orbitrap or triple quadrupole mass spectrometer)
[9][10]

Methodology:

o Preparation of Standard Solutions:

o Prepare a stock solution of Metoxuron and a separate stock solution of Metoxuron-d6 in a
suitable solvent like acetonitrile.

o Create a series of calibration standards by serially diluting the Metoxuron stock solution.

o Spike each calibration standard and the quality control (QC) samples with a fixed
concentration of the Metoxuron-d6 internal standard stock solution.

e Sample Preparation:

o Extract Metoxuron from the sample matrix using an appropriate method (e.g., QUEChERS
for food samples, solid-phase extraction for water).
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o Evaporate the solvent from the extract and reconstitute it in the initial mobile phase.

o Add the same fixed concentration of the Metoxuron-d6 internal standard to the prepared
sample extracts before analysis.

e LC-MS/MS Analysis:

o Chromatography: Perform chromatographic separation on a C18 column or similar. The
mobile phase typically consists of a gradient of water and an organic solvent (acetonitrile
or methanol), often with an additive like formic acid to improve ionization.

o Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization
(ESI+) mode. Monitor the specific precursor-to-product ion transitions (Multiple Reaction
Monitoring or MRM) for both Metoxuron and Metoxuron-d6.

= Metoxuron: Monitor the transition for the unlabelled compound (e.g., m/z 229 - product
ion).

» Metoxuron-d6: Monitor the transition for the deuterated standard (e.g., m/z 235 -
product ion). The 6 Dalton mass shift ensures no cross-talk between the analyte and the
standard.

e Data Analysis:

o Generate a calibration curve by plotting the ratio of the peak area of Metoxuron to the
peak area of Metoxuron-d6 against the concentration of Metoxuron for each calibration
standard.

o Calculate the same peak area ratio for the unknown samples.

o Determine the concentration of Metoxuron in the samples by interpolating their peak area
ratios from the calibration curve. The use of the internal standard corrects for variations in
sample preparation, injection volume, and instrument response.[9]

Visualizations

The following diagrams illustrate the relationships and workflows associated with Metoxuron-
dé.
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Chemical Relationship

Metoxuron
(C10H13CIN202)

Isotopic Substitutipn

# (6H — 6D)

Metoxuron-d6
(C10D6H7CIN202)

Click to download full resolution via product page

Caption: Relationship between Metoxuron and its deuterated analog.
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Quantitative Analysis Workflow using Metoxuron-d6
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Caption: Workflow for quantification of Metoxuron using Metoxuron-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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